Cas no 1629089-21-9 (1-(4-methylpiperazin-1-yl)cyclopropanecarboxylic acid hydrochloride)

• Product Name: 1-(4-methylpiperazin-1-yl)cyclopropanecarboxylic acid hydrochloride
• CAS No: 1629089-21-9
• MF: C₉H₁₇ClN₂O₂
• MW: 220.696481466293
• MDL: MFCD31802004
• CID: 4611529
• Update Time: 2025-11-07

1-(4-methylpiperazin-1-yl)cyclopropanecarboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• GMMMFXKCRYRKEZ-UHFFFAOYSA-N
• 1-(4-methylpiperazin-1-yl)cyclopropanecarboxylicacidhydrochloride
• Cyclopropanecarboxylic acid, 1-(4-methyl-1-piperazinyl)-, hydrochloride (1:1)
• 1-(4-methylpiperazin-1-yl)cyclopropanecarboxylic acid hydrochloride

• MDL： MFCD31802004
• Inchi： 1S/C9H16N2O2.ClH/c1-10-4-6-11(7-5-10)9(2-3-9)8(12)13;/h2-7H2,1H3,(H,12,13);1H
• InChI Key： GMMMFXKCRYRKEZ-UHFFFAOYSA-N
• SMILES： C(C1(N2CCN(C)CC2)CC1)(=O)O.Cl

Additional information on 1-(4-methylpiperazin-1-yl)cyclopropanecarboxylic acid hydrochloride

Comprehensive Overview of 1-(4-methylpiperazin-1-yl)cyclopropanecarboxylic acid hydrochloride (CAS No. 1629089-21-9)

1-(4-methylpiperazin-1-yl)cyclopropanecarboxylic acid hydrochloride (CAS No. 1629089-21-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropane core and methylpiperazine moiety, serves as a versatile intermediate in drug discovery. Its molecular structure combines a rigid cyclopropane ring with a flexible piperazine group, making it valuable for modulating pharmacokinetic properties in medicinal chemistry.

The hydrochloride salt form of this compound enhances its solubility and stability, which is critical for formulation development. Researchers frequently explore its potential in targeting G protein-coupled receptors (GPCRs) and kinase inhibitors, aligning with current trends in precision medicine. The compound's CAS No. 1629089-21-9 is often searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

In recent years, the demand for small molecule modulators has surged, driven by advancements in cancer immunotherapy and neurodegenerative disease research. 1-(4-methylpiperazin-1-yl)cyclopropanecarboxylic acid hydrochloride is frequently cited in patents related to JAK/STAT pathway inhibitors and HDAC inhibitors, addressing unmet medical needs. Its synthetic accessibility and scalability further contribute to its popularity in industrial applications.

From a synthetic chemistry perspective, the compound's cyclopropane-carboxylic acid scaffold offers opportunities for stereoselective functionalization, a hot topic in asymmetric synthesis. Laboratories worldwide utilize it to develop prodrugs and bioconjugates, leveraging its compatibility with click chemistry and cross-coupling reactions. These attributes make it a staple in combinatorial chemistry libraries.

Environmental and regulatory considerations also play a role in its application. The compound's low ecotoxicity profile and compliance with REACH guidelines position it favorably for sustainable manufacturing. Analysts predict growth in its market demand, particularly in Asia-Pacific regions, where pharmaceutical outsourcing is expanding rapidly.

In summary, 1-(4-methylpiperazin-1-yl)cyclopropanecarboxylic acid hydrochloride (CAS No. 1629089-21-9) exemplifies the intersection of innovative drug design and practical synthesis. Its multifaceted applications underscore its importance in modern research, answering pressing questions in drug delivery and targeted therapy development.